Cas no 2138262-27-6 (2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]-)

• Product Name: 2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]-
• CAS No: 2138262-27-6
• MF: C₉H₁₃F₃N₂O
• MW: 222.207532644272
• CID: 5260803
• Update Time: 2025-10-30

2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]-

• Inchi： 1S/C9H13F3N2O/c1-2-8(15)14-7-5-13-4-3-6(7)9(10,11)12/h2,6-7,13H,1,3-5H2,(H,14,15)
• InChI Key： DYNXEWXFFQNXCM-UHFFFAOYSA-N
• SMILES： C(NC1C(C(F)(F)F)CCNC1)(=O)C=C

Additional information on 2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]-

Comprehensive Overview of 2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- (CAS No. 2138262-27-6)

The compound 2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- (CAS No. 2138262-27-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group attached to a piperidine ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where the trifluoromethyl moiety is known to enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- has surged due to their role in developing next-generation therapeutics. The trifluoromethyl group is a hotspot in medicinal chemistry, as it often improves the binding affinity of molecules to target proteins. This compound’s piperidine backbone further adds to its versatility, making it a candidate for modulating central nervous system (CNS) targets. Such properties align with current trends in precision medicine and personalized therapies.

From a synthetic chemistry perspective, 2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- is synthesized through multi-step organic reactions, often involving amide coupling and piperidine functionalization. Its CAS No. 2138262-27-6 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and academic literature. The compound’s stability under various conditions makes it suitable for scalable production, addressing the growing need for high-purity intermediates in industrial applications.

Environmental and regulatory considerations are also critical when discussing 2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]-. While it is not classified as a hazardous substance, its handling requires standard laboratory precautions. The trifluoromethyl group’s persistence in the environment has sparked discussions about sustainable synthesis methods, reflecting broader industry shifts toward green chemistry. Researchers are exploring catalytic processes to minimize waste and energy consumption during production.

In the context of AI-driven drug discovery, compounds like 2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- are frequently analyzed using computational models to predict their pharmacokinetic properties. This aligns with the increasing use of machine learning in chemistry to accelerate the identification of promising candidates. The compound’s structural features make it a valuable dataset for training algorithms focused on fluorine-containing molecules.

Market analysts note that the global demand for fluorinated intermediates is projected to grow, driven by advancements in pharmaceuticals and agrochemicals. 2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- exemplifies this trend, with its applications extending to crop protection chemicals and veterinary medicines. Its CAS No. 2138262-27-6 is often cited in patent filings, underscoring its commercial relevance.

For researchers seeking reliable suppliers of 2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]-, quality assurance is paramount. Reputable manufacturers provide detailed analytical certificates and spectroscopic data (e.g., NMR, HPLC) to verify purity. The compound’s shelf life and storage conditions are also critical factors, as exposure to moisture or extreme temperatures may degrade its performance in downstream applications.

In summary, 2-Propenamide, N-[4-(trifluoromethyl)-3-piperidinyl]- (CAS No. 2138262-27-6) represents a convergence of innovation in synthetic chemistry, drug development, and sustainable practices. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific and industrial circles.